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Compound of Interest

Compound Name: FAK inhibitor 2

Cat. No.: B8107620 Get Quote

The following provides essential safety and logistical information for the proper disposal of FAK
inhibitor 2 (CAS No. 2354405-14-2). This guidance is intended for researchers, scientists, and

drug development professionals to ensure safe handling and compliance with standard

laboratory practices.

According to the Safety Data Sheet (SDS) from at least one supplier, FAK inhibitor 2 is not

classified as a hazardous substance or mixture under the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals.[1] However, it is imperative to conduct all disposal

activities in accordance with prevailing country, federal, state, and local regulations.[1] Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines.

Chemical and Safety Data
The following table summarizes key quantitative and safety information for FAK inhibitor 2.
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Property Value Source

CAS Number 2354405-14-2 [1][2]

Molecular Formula C29H33F3N8O2S2 [1][2]

Molecular Weight 646.75 g/mol [1][2]

GHS Hazard Classification
Not a hazardous substance or

mixture
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Recommended Storage
4°C (sealed, away from

moisture and light)
[1]

Storage in Solvent
-80°C for 6 months; -20°C for 1

month
[1][3][4]

Experimental Protocols: Disposal Procedures
Below are step-by-step methodologies for the disposal of FAK inhibitor 2 in various forms.

These protocols are based on general laboratory chemical waste management guidelines.[5][6]

[7]

1. Disposal of Unused or Expired Solid FAK Inhibitor 2

Step 1: Container Preparation. Place the original vial or a securely sealed and compatible

container holding the solid FAK inhibitor 2 into a larger, designated chemical waste

container.

Step 2: Labeling. Ensure the waste container is clearly labeled with "Chemical Waste," the

name "FAK inhibitor 2," and its CAS number.

Step 3: Segregation. Store this waste container separately from incompatible materials such

as strong acids, bases, and oxidizing agents.[1]

Step 4: EHS Collection. Arrange for pickup and disposal through your institution's EHS-

approved hazardous waste contractor.[5]
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2. Disposal of FAK Inhibitor 2 Solutions

Step 1: Waste Collection. Collect all solutions containing FAK inhibitor 2 (e.g., from cell

culture media or as a stock solution) in a dedicated, leak-proof, and compatible liquid waste

container. Do not pour solutions down the drain.[6]

Step 2: Labeling. Label the liquid waste container with the names and approximate

concentrations of all chemical constituents, including FAK inhibitor 2 and the solvent(s)

used.

Step 3: Storage. Keep the waste container sealed when not in use and store it in a

designated satellite accumulation area.[5][6]

Step 4: EHS Collection. When the container is full or ready for disposal, arrange for pickup

by your institution's chemical waste management service.

3. Disposal of Contaminated Laboratory Materials

Step 1: Segregation of Waste.

Sharps: Needles, syringes, and other contaminated sharps must be placed in a

designated, puncture-resistant sharps container.[7][8]

Non-Sharps Solid Waste: Gloves, pipette tips, tubes, and other contaminated labware

should be collected in a durable, lined container designated for solid chemical waste.[9]

Step 2: Labeling. Label the solid waste container clearly, indicating that it contains materials

contaminated with FAK inhibitor 2.

Step 3: EHS Collection. Dispose of these containers through your institution's hazardous or

chemical waste stream.

4. Spill Cleanup and Disposal

Step 1: Personal Protective Equipment. Before cleaning a spill, ensure you are wearing

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[1]
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Step 2: Containment and Absorption. For liquid spills, cover the spill with a finely-powdered,

liquid-binding absorbent material.[1] For solid spills, carefully sweep up the material to avoid

generating dust.[10]

Step 3: Decontamination. Decontaminate the spill surface by scrubbing with alcohol.[1]

Step 4: Waste Collection. Collect all cleanup materials (absorbent, contaminated gloves,

etc.) in a sealed bag or container.

Step 5: Disposal. Label the container as "Spill Debris containing FAK inhibitor 2" and

dispose of it through the chemical waste stream.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of FAK inhibitor 2
and associated materials.
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Caption: Disposal workflow for FAK inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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